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Compound of Interest

Compound Name: SAR107375

Cat. No.: B12374944

For laboratory professionals engaged in research and development, the proper handling and
disposal of chemical compounds are paramount to ensuring a safe working environment and
minimizing environmental impact. This document provides a comprehensive guide to the
proper disposal procedures for SAR107375, a potent, orally active inhibitor of thrombin and
factor Xa.[1] Adherence to these guidelines is crucial for maintaining laboratory safety and
regulatory compliance.

Chemical and Physical Properties

A summary of the key properties of SAR107375 is presented below. This information is
essential for a comprehensive understanding of the compound's characteristics for safe
handling and disposal.

Property Value

CAS Number 1184300-63-7
Molecular Formula C24H30CIN505S2
Molecular Weight 568.11 g/mol
Density (Predicted) 1.402 + 0.06 g/cm3
pKa (Predicted) 8.89 £ 0.50

(Data sourced from available chemical information)[1]
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Experimental Protocol: Safe Disposal of SAR107375

The following protocol outlines the necessary steps for the safe disposal of SAR107375. This
procedure is based on general best practices for the disposal of laboratory chemical waste and
should be performed in conjunction with your institution's specific environmental health and
safety (EHS) guidelines.

Materials Required:

Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-resistant
gloves.

Designated hazardous waste container, properly labeled.

Inert absorbent material (e.g., vermiculite, sand).

Sealable waste bags.
Procedure:

o Personal Protective Equipment (PPE): Before handling SAR107375, ensure you are wearing
appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[2][3][4]

[5]
o Waste Segregation:

o Solid Waste: Collect any solid SAR107375 waste, including contaminated consumables
(e.g., weighing paper, pipette tips), in a designated, leak-proof hazardous waste container.
[6][7] This container should be clearly labeled with "Hazardous Waste" and the chemical
name "SAR107375".

o Liquid Waste: If SAR107375 is in a solution, it should be collected in a separate,
compatible, and clearly labeled hazardous liquid waste container. Do not mix with other
incompatible waste streams.[8][9]

o Sharps: Any sharps (e.g., needles, contaminated glassware) must be disposed of in a
designated sharps container to prevent physical injury.[10]
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» Container Management:
o Ensure waste containers are kept closed when not in use.[6]
o Do not overfill containers; leave at least 10% headspace to allow for expansion.[7]

o Store waste containers in a designated, well-ventilated, and secure area away from
incompatible materials.[2][8]

e Spill Management:

[e]

In case of a spill, immediately alert others in the vicinity.

o

Contain the spill using an inert absorbent material.

[¢]

Carefully collect the absorbent material and any contaminated debris and place it in the
designated solid hazardous waste container.

[¢]

Clean the spill area in accordance with your laboratory's established procedures.
» Final Disposal:

o Arrange for the collection of the hazardous waste containers by your institution's EHS
department or a licensed hazardous waste disposal contractor.[2][8]

o Ensure all required waste disposal forms are completed accurately.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the SAR107375 disposal process, from
initial handling to final disposal.
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Caption: Workflow for the proper disposal of SAR107375.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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